Cas no 125240-02-0 (4'-Methoxy-5,6-benzoflavone)

4'-Methoxy-5,6-benzoflavone is a synthetic flavonoid derivative characterized by its methoxy substitution at the 4' position and a benzo-fused ring system at the 5,6 positions. This structural modification enhances its stability and potential biological activity compared to simpler flavonoids. The compound exhibits notable interactions with cytochrome P450 enzymes, making it a valuable tool in pharmacological research for studying enzyme inhibition and metabolic pathways. Its lipophilic nature improves membrane permeability, facilitating cellular uptake in experimental applications. The benzo-fused ring system further contributes to its UV-absorbing properties, which can be leveraged in spectroscopic studies. This compound is primarily used in academic and industrial research settings for its well-defined chemical properties and utility in mechanistic investigations.

4'-Methoxy-5,6-benzoflavone structure

Product Name:4'-Methoxy-5,6-benzoflavone

CAS No:125240-02-0

MF:C₂₀H₁₄O₃

MW:302.323365688324

CID:137318

PubChem ID:281852

Update Time:2025-06-09

4'-Methoxy-5,6-benzoflavone Chemical and Physical Properties

Names and Identifiers

- 1H-Naphtho[2,1-b]pyran-1-one,3-(4-methoxyphenyl)-
- 4'-METHOXY-5,6-BENZOFLAVONE
- 3-(4-methoxyphenyl)-1H-benzo[f]chromen-1-one
- 3-(4-Methoxy-phenyl)-benzo[f]chromen-1-on
- 3-(4-methoxy-phenyl)-benzo[f]chromen-1-one
- 4''-METHOXY-B-NAPHTHOFLAVONE
- 4'-METHOXY-BETA-NAPHTHOFLAVONE
- NCGC00321442-01
- NSC 134766
- BDBM50439842
- EU-0082240
- 4'-Methoxy-ss-naphthoflavone
- 3-(4-methoxyphenyl)benzo[f]chromen-1-one
- FT-0740563
- NSC-134766
- 125240-02-0
- Methoxy 4'-.beta.-naphthoflavone
- CCG-23501
- 1H-Naphtho[2,1-b]pyran-1-one, 3-(4-methoxyphenyl)-
- LNVFIVSNGPLFPU-UHFFFAOYSA-N
- AKOS001683485
- CHEMBL2420093
- AB01316754-02
- 4'-Methoxy-.beta.-naphthoflavone
- SCHEMBL7116289
- NSC134766
- 4'-Methoxy-5,6-benzoflavone
- Inchi： 1S/C20H14O3/c1-22-15-9-6-14(7-10-15)19-12-17(21)20-16-5-3-2-4-13(16)8-11-18(20)23-19/h2-12H,1H3
- InChI Key： LNVFIVSNGPLFPU-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2=C1C=CC1C=CC=CC2=1)=O

Computed Properties

Exact Mass: 302.09400
Monoisotopic Mass: 302.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.273
Boiling Point: 490.7 °C at 760 mmHg
Flash Point: 242.8 °C
PSA: 39.44000
LogP: 4.62180

4'-Methoxy-5,6-benzoflavone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4'-Methoxy-5,6-benzoflavone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M332448-250mg	4'-Methoxy-5,6-benzoflavone	125240-02-0	250mg	$ 65.00	2023-09-07
TRC	M332448-500mg	4'-Methoxy-5,6-benzoflavone	125240-02-0	500mg	$ 87.00	2023-09-07
TRC	M332448-2.5g	4'-Methoxy-5,6-benzoflavone	125240-02-0	2.5g	$ 241.00	2023-09-07
TRC	M332448-2500mg	4'-Methoxy-5,6-benzoflavone	125240-02-0	2500mg	$242.00	2023-05-17